(1R,2S,1'R,2'S)-2,2'-[(1,4-dioxobutane-1,4-diyl)bis(oxypropane-3,1-diyl)]bis[6,7,8-trimethoxy-2-methyl-1-(3,4,5-trimethoxybenzyl)-1,2,3,4-tetrahydroisoquinolinium]

• Molecular Formula: C56H78N2O16+2
• Molecular Weight: 1035.2 g/mol
• IUPAC Name: bis[3-[(1R,2S)-6,7,8-trimethoxy-2-methyl-1-[(3,4,5-trimethoxyphenyl)methyl]-3,4-dihydro-1H-isoquinolin-2-ium-2-yl]propyl] butanedioate
• InChI: InChI=1S/C56H78N2O16/c1-57(23-19-37-33-45(65-7)53(69-11)55(71-13)49(37)39(57)27-35-29-41(61-3)51(67-9)42(30-35)62-4)21-15-25-73-47(59)17-18-48(60)74-26-16-22-58(2)24-20-38-34-46(66-8)54(70-12)56(72-14)50(38)40(58)28-36-31-43(63-5)52(68-10)44(32-36)64-6/h29-34,39-40H,15-28H2,1-14H3/q+2/t39-,40-,57-,58-/m1/s1
• InChI Key: GBLRQXKSCRCLBZ-YVQAASCFSA-N
• Isomeric SMILES: C[N@+]1(CCC2=CC(=C(C(=C2[C@H]1CC3=CC(=C(C(=C3)OC)OC)OC)OC)OC)OC)CCCOC(=O)CCC(=O)OCCC[N@@+]4(CCC5=CC(=C(C(=C5[C@H]4CC6=CC(=C(C(=C6)OC)OC)OC)OC)OC)OC)C
• Canonical SMILES: C[N+]1(CCC2=CC(=C(C(=C2C1CC3=CC(=C(C(=C3)OC)OC)OC)OC)OC)OC)CCCOC(=O)CCC(=O)OCCC[N+]4(CCC5=CC(=C(C(=C5C4CC6=CC(=C(C(=C6)OC)OC)OC)OC)OC)OC)C

Description

(1R,2S,1'R,2'S)-doxacurium is the (1R,2S,1'R,2'S)-diastereoisomer of doxacurium. It is a quaternary ammonium ion, a diester and a succinate ester. It is an enantiomer of a (1S,2R,1'S,2'R)-doxacurium.

Scientific Research Applications

Structural Analysis and Synthesis

• Bis-styrylquinazolinones Connected by Flexible Linkers : Involves the synthesis of compounds related to the queried chemical, demonstrating the process of creating bis[2-[(E)-2-arylethenyl]quinazolin-4(3H)-ones] via condensation with aromatic and heterocyclic aldehydes (Harutyunyan et al., 2019).

• Bis-tetrahydroisoquinoline Derivatives Structure Analysis : Studies the crystal structure of stereoisomers related to the queried chemical, establishing their absolute configuration and conformation (Wouters et al., 2010).

• Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives : Discusses the synthesis of related compounds, highlighting the methods and structures of derivatives like triazole-thiol and thiadiazole (Düğdü et al., 2014).

Chemical Reactions and Properties

• Spectroscopic and Calorimetric Studies on Methylenecyclopropane Rearrangements : Investigates the reaction mechanisms and intermediates in transformations that are conceptually similar to those involving the queried chemical (Ikeda et al., 2003).

• Synthesis and Radioligand Binding Studies of Methoxylated Tetrahydroisoquinolinium Derivatives : Explores the synthesis and binding properties of compounds similar to the queried chemical, emphasizing their interactions with biological targets (Graulich et al., 2006).

• Antioxidant and Prooxidant Activity of New 1,2-Diols and Thiadiazoles Derivatives : Examines the impact of related compounds on oxidative stress, an aspect relevant to the chemical's potential applications (Karatepe & Çetin, 2020).

Photocatalytic and Coordination Properties

• Four New Coordination Complexes for Methyl Violet Dye Degradation : Investigates coordination polymeric architectures using ligands similar to the queried compound, demonstrating potential applications in dye degradation and photocatalysis (Lu et al., 2021).

• Coordination Compounds Based on 1,2,3,4-Tetrahydroisoquinoline-3-carboxylic Acid : Describes the synthesis and catalytic properties of coordination compounds with similarities to the queried chemical, useful in catalysis and reaction studies (Jansa et al., 2007).